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Compound Name: Tetrabutylammonium cyanate

Cat. No.: B1599153 Get Quote

An In-depth Technical Guide to
Tetrabutylammonium Cyanate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

and applications of tetrabutylammonium cyanate. The information is intended for

professionals in research and development, particularly in the fields of organic synthesis and

drug development.

Core Concepts: Molecular Structure and Formula
Tetrabutylammonium cyanate is a quaternary ammonium salt consisting of a

tetrabutylammonium cation and a cyanate anion. The large, lipophilic alkyl groups of the cation

make the salt soluble in many organic solvents, enabling it to function as a phase-transfer

catalyst.[1]

The chemical formula for tetrabutylammonium cyanate is C₁₇H₃₆N₂O.[1][2][3] It can also be

represented by the linear formula (CH₃CH₂CH₂CH₂)₄N(OCN). The structure is composed of a

central nitrogen atom bonded to four butyl groups, forming the cation, and the linear cyanate

anion [OCN]⁻.
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Below is a diagram illustrating the ionic pairing of the tetrabutylammonium cation and the

cyanate anion.
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Caption: Molecular structure of Tetrabutylammonium Cyanate.

Physicochemical Properties
Tetrabutylammonium cyanate is typically a colorless or almost white crystalline powder.[1]

Key quantitative data for this compound are summarized in the table below.
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Property Value Reference(s)

Molecular Formula C₁₇H₃₆N₂O [1][2][3]

Molecular Weight 284.48 g/mol [2][4]

Appearance
Colorless or almost white

crystals/powder
[1]

Melting Point 86-88 °C [2][4][5]

CAS Number 39139-87-2 [2][4]

Infrared Absorption (KBr)
2140 cm⁻¹ (strong), 2160 cm⁻¹

(shoulder)
[5]

Storage Temperature 2-8 °C [4]

Experimental Protocols
This section details the synthesis of tetrabutylammonium cyanate and a representative

application of its use as a phase-transfer catalyst.

The synthesis of tetrabutylammonium cyanate can be achieved through an ion exchange

method, analogous to the preparation of tetraalkylammonium cyanides.[5][6] This procedure

involves the exchange of the bromide anion from tetrabutylammonium bromide with a cyanate

anion using a strongly basic ion exchange resin.

Experimental Workflow for Synthesis
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Start

Resin Preparation:
- Pack column with IRA-400 resin.

- Convert to cyanide form with NaCN solution.
- Wash with methanol to remove water.

Prepare TBA-Br Solution:
- Dissolve Tetrabutylammonium Bromide

 in anhydrous methanol.

Ion Exchange:
- Pass TBA-Br solution through

 the prepared resin column.

Elution & Collection:
- Elute with anhydrous methanol.

- Collect the eluent containing
 Tetrabutylammonium Cyanate.

Concentration:
- Concentrate the eluent using a

 rotary evaporator to obtain a solid.

Purification & Drying:
- Recrystallize the solid from a suitable

 solvent (e.g., ethyl acetate).
- Dry the final product under vacuum.

End Product:
Crystalline Tetrabutylammonium Cyanate

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of Tetrabutylammonium Cyanate.

Detailed Methodology:
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Resin Preparation: A strongly basic ion exchange resin (e.g., IRA-400) is packed into a

chromatography column. The resin is converted to the cyanide form by passing a solution of

sodium cyanide through the column, followed by extensive washing with water and then

anhydrous methanol to remove residual water and cyanide ions. Note: The original method

for the cyanide analog uses NaCN; for the cyanate, one would use a soluble cyanate salt like

sodium or potassium cyanate.

Ion Exchange: Tetrabutylammonium bromide is dissolved in anhydrous methanol. This

solution is then passed through the prepared ion exchange column.

Elution: The column is eluted with anhydrous methanol, and the eluent containing

tetrabutylammonium cyanate is collected.

Isolation: The collected eluent is concentrated under reduced pressure using a rotary

evaporator. This removes the methanol and yields the crude product as a white solid.

Purification: The crude solid is purified by recrystallization from a suitable solvent, such as

ethyl acetate. The purified crystals are then dried under vacuum over a desiccant (e.g.,

P₂O₅) to yield pure tetrabutylammonium cyanate.[6]

Tetrabutylammonium cyanate is an effective phase-transfer catalyst (PTC), facilitating

reactions between water-soluble nucleophiles and organic-soluble electrophiles.[1] A

representative example is the cyanation of an alkyl halide.

Mechanism of Phase-Transfer Catalysis
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Phase-Transfer Catalysis Mechanism

Organic Phase (e.g., Toluene) Aqueous Phase

Alkyl Halide (R-X)

Alkyl Cyanate (R-OCN)

Reaction

[TBA]⁺X⁻

Na⁺X⁻

Completes Cycle

Active Catalyst
[TBA]⁺[OCN]⁻

Releases X⁻

Na⁺[OCN]⁻
Anion Exchange
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Caption: Logical diagram of the Phase-Transfer Catalysis (PTC) cycle.

Detailed Methodology (Representative Protocol):

This protocol describes the nucleophilic substitution of 1-bromooctane with the cyanate ion

using tetrabutylammonium cyanate as the phase-transfer catalyst.

Reaction Setup: A two-phase system is prepared in a round-bottom flask equipped with a

reflux condenser and a magnetic stirrer. The organic phase consists of 1-bromooctane

dissolved in an inert solvent like toluene. The aqueous phase contains a source of cyanate

ions, such as an aqueous solution of potassium cyanate.

Catalyst Addition: A catalytic amount (e.g., 1-5 mol%) of tetrabutylammonium cyanate is

added to the biphasic mixture.

Reaction: The mixture is heated and stirred vigorously to ensure efficient mixing between the

two phases and facilitate the transfer of the cyanate anion into the organic phase. The

reaction progress can be monitored by techniques such as gas chromatography (GC) or

thin-layer chromatography (TLC).

Workup: After the reaction is complete, the mixture is cooled to room temperature. The

organic layer is separated, washed with water to remove any remaining inorganic salts and

catalyst, and then dried over an anhydrous drying agent (e.g., MgSO₄).
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Isolation: The solvent is removed from the organic phase by rotary evaporation, and the

resulting crude product (1-octyl cyanate and/or isocyanate) can be purified by vacuum

distillation or column chromatography.

This guide provides foundational knowledge for the handling and application of

tetrabutylammonium cyanate. As with all chemical procedures, appropriate safety

precautions should be taken, including the use of personal protective equipment and working in

a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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